Cas no 139757-58-7 (Phloyoside I)

Phloyoside I structure
Phloyoside I structure
Product Name:Phloyoside I
CAS No:139757-58-7
MF:C17H26O13
MW:438.38
CID:902935
PubChem ID:74315902
Update Time:2024-11-04

Phloyoside I Chemical and Physical Properties

Names and Identifiers

    • 7-EPIPHLOMIOL
    • 139757-58-7
    • Phloyoside I
    • Inchi: 1S/C17H26O13/c1-16(25)10-15(30-14-9(21)8(20)7(19)6(3-18)29-14)28-4-5(13(24)27-2)17(10,26)12(23)11(16)22/h4,6-12,14-15,18-23,25-26H,3H2,1-2H3
    • InChI Key: QNOVPOGNFVHQOK-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=COC(OC2C(C(C(O)C(O2)CO)O)O)C2C(C(C(O)C12O)O)(O)C)=O

Computed Properties

  • Exact Mass: 454.13225550g/mol
  • Monoisotopic Mass: 454.13225550g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 744
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 11
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.2
  • Topological Polar Surface Area: 236Ų
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